Cas no 2287260-63-1 (2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2287260-63-1
• MF: C₂₈H₂₄ClNO₄
• MW: 473.947466850281
• CID: 6602737
• PubChem ID: 137945665
• Update Time: 2025-10-31

2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761452
• 2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• 2287260-63-1
• 2-[3-(4-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C28H24ClNO4/c29-18-11-9-17(10-12-18)27-14-28(15-27,16-27)24(25(31)32)30-26(33)34-13-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24H,13-16H2,(H,30,33)(H,31,32)
• InChI Key： NWUFZOXIKVZSBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C12CC(C(C(=O)O)NC(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)(C1)C2

Computed Properties

• Exact Mass: 473.1393859g/mol
• Monoisotopic Mass: 473.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Introduction to 2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2287260-63-1)

2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2287260-63-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its intricate bicyclic and fluorenyl moieties, which contribute to its distinct chemical and biological properties.

The bicyclo[1.1.1]pentane core, a three-carbon bridge with two additional carbon atoms forming a diamond-like structure, is a key feature of this compound. This moiety has been extensively studied for its ability to enhance the conformational rigidity and metabolic stability of molecules, making it an attractive scaffold for drug design. The presence of the 4-chlorophenyl substituent further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets.

The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is another critical component of this compound. Fmoc is widely used in peptide synthesis to protect the amino group during solid-phase synthesis, ensuring that only the desired reactions occur at each step. The removal of this protecting group under mild conditions allows for the subsequent functionalization or conjugation of the amino acid, making it a versatile intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have explored the potential applications of compounds with similar structures in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that bicyclic compounds with fluorenyl moieties exhibited potent anti-inflammatory activity by selectively inhibiting specific enzymes involved in inflammatory pathways. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that such compounds could serve as effective inhibitors of protein-protein interactions, which are crucial for many disease processes, including cancer and neurodegenerative disorders.

The structural complexity and functional versatility of 2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid make it an ideal candidate for further investigation in drug discovery programs. Its unique combination of rigid and flexible regions allows for fine-tuning of its pharmacological properties through rational design and synthetic modifications.

In addition to its potential as a therapeutic agent, this compound also holds promise as a tool for probing biological systems at the molecular level. The ability to precisely control its interactions with target proteins or cellular components can provide valuable insights into disease mechanisms and inform the development of more effective treatments.

The synthesis of 2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Key synthetic strategies include the formation of the bicyclic core through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group manipulations to introduce the desired substituents and protecting groups.

The characterization of this compound often relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity. These methods provide detailed information about the molecular conformation and stereochemistry, which are crucial for understanding its behavior in biological systems.

In conclusion, 2-[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2287260-63-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive target for further investigation and development as a potential therapeutic agent or research tool.